Cas no 98072-08-3 (sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium)

• Product name: sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium
• CAS No: 98072-08-3
• MF: C₁₈H₃₉NO₆S
• MW: 397.570365190506
• CID: 803791
• PubChem ID: 3025062

sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium Chemical and Physical Properties

Names and Identifiers

• ethyl sulfate,triethyl(2-octanoyloxyethyl)azanium
• triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulphate
• sulfonatooxyethane
• triethyl-(2-octanoyloxyethyl)azanium
• Triethyl(2-((1-oxooctyl)oxy)ethyl)ammonium ethyl sulphate
• NS00066281
• 98072-08-3
• DTXSID10243421
• Triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulfate
• EINECS 308-458-6
• sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium

• Inchi： InChI=1S/C16H34NO2.C2H6O4S/c1-5-9-10-11-12-13-16(18)19-15-14-17(6-2,7-3)8-4;1-2-6-7(3,4)5/h5-15H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： UVMDHJDDPXKIIO-UHFFFAOYSA-M
• SMILES： CCCCCCCC(=O)OCC[N+](CC)(CC)CC.CCOS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 397.249809
• Monoisotopic Mass: 397.249809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C